Cas no 290313-19-8 (4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE)

• Product Name: 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE
• CAS No: 290313-19-8
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• MDL: MFCD01312949
• CID: 841235
• PubChem ID: 2735844
• Update Time: 2025-10-30

4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE
• 5-CYANO-6-CYCLOHEXYL-2-THIOURACIL
• 2,2-DIMETHYL-1,3-PROPANEDIAMINE DIHYDROCHLORIDE
• 6-cyclohexyl-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carbonitrile
• 2,2-DIFLUOROETHYLAMINE HYDROCHLORIDE
• 4-cyclohexyl-2-mercapto-6-oxo-1,6-dihydro-pyrimidine-5-carbonitrile
• HMS559O14
• BRD-K26471830-001-01-2
• BDBM50384266
• SCHEMBL15188821
• SB57907
• CS-0333345
• DB-047507
• LIXJAXQQMCEYOV-UHFFFAOYSA-N
• 4-cyclohexyl-6-oxo-2-sulfanylidene-1,3-dihydropyrimidine-5-carbonitrile
• AS-9165
• DTXSID70370984
• CHEMBL2030605
• CCG-40640
• AKOS027383323
• Maybridge1_006482
• 6-Cyclohexyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• MFCD01312949
• SCHEMBL17550133
• SR-01000630768-1
• 6-cyclohexyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• 290313-19-8

• MDL： MFCD01312949
• Inchi： 1S/C11H13N3OS/c12-6-8-9(7-4-2-1-3-5-7)13-11(16)14-10(8)15/h7H,1-5H2,(H2,13,14,15,16)
• InChI Key： LIXJAXQQMCEYOV-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C#N)=C(C2CCCCC2)N1)=O

Computed Properties

• Exact Mass: 235.07800
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Melting Point: >300
• PSA: 104.53000
• LogP: 2.35188

4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE Security Information

• Hazard Statement： Irritant
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE

Chemical Profile of 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE (CAS No. 290313-19-8)

4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE, identified by its Chemical Abstracts Service number (CAS No. 290313-19-8), is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of a mercapto group at the 2-position and a carbonitrile moiety at the 5-position, combined with a cyclohexyl substituent at the 4-position, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery.

The structural framework of 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE incorporates several functional groups that are known to interact favorably with biological targets. The mercapto (-SH) group is particularly noteworthy due to its ability to form coordination bonds with metal ions and its potential to participate in hydrogen bonding interactions. This feature has been exploited in various therapeutic contexts, where such interactions can modulate enzyme activity or receptor binding. Additionally, the carbonitrile (-CN) group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its reactivity in biochemical pathways.

The cyclohexyl substituent at the 4-position contributes to the steric environment of the molecule, potentially affecting its solubility, metabolic stability, and binding affinity to biological targets. In drug design, cycloalkyl groups are often incorporated to enhance pharmacokinetic properties, such as oral bioavailability and tissue distribution. The combination of these structural elements in 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE suggests a multifaceted interaction profile that could be leveraged for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies have indicated that the mercapto group may interact with cysteine residues in proteins, while the carbonitrile moiety could engage with aromatic or heteroaromatic pockets. These insights have guided efforts to optimize the compound’s pharmacological profile through structure-based drug design approaches.

In the realm of medicinal chemistry, pyrimidine derivatives have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The unique structural features of 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE position it as a valuable scaffold for developing novel therapeutic entities. For instance, modifications at the 2-, 4-, and 5-position have been explored to enhance binding affinity to specific enzymes or receptors implicated in disease pathways.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity through redox chemistry. The mercapto group is susceptible to oxidation-reduction processes, which can alter its conformational flexibility and binding interactions. This property has been exploited in redox-sensitive drug delivery systems, where changes in cellular redox state can trigger release of active compounds. Such mechanisms hold promise for targeted therapies in conditions characterized by aberrant redox signaling.

The synthesis of 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE presents unique challenges due to the sensitivity of functional groups involved. However, modern synthetic methodologies have enabled efficient construction of this molecule with high purity and yield. Techniques such as nucleophilic substitution reactions and cyclization strategies have been employed to introduce the desired substituents while maintaining structural integrity.

Evaluation of the pharmacokinetic properties of this compound has revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary studies suggest that modifications to the cyclohexyl substituent may influence oral bioavailability by affecting solubility and permeability across biological membranes. Additionally, metabolic stability assessments have identified potential sites for biotransformation by cytochrome P450 enzymes.

Preclinical investigations have begun to explore the therapeutic potential of 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE in various disease models. In vitro assays have demonstrated activity against certain enzymatic targets relevant to inflammation and cancer progression. Further studies are underway to validate these findings in vivo and assess broader therapeutic efficacy.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets of bioactivity data have highlighted 4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE as a high-potential scaffold for further optimization. These computational tools complement traditional experimental approaches by providing rapid screening capabilities across diverse biological targets.

The future development of this compound will likely involve multidisciplinary collaborations between chemists, biologists, and clinicians to translate preclinical findings into clinical applications. Advances in high-throughput screening technologies will enable rapid testing of analogues derived from this scaffold, while structural biology techniques such as X-ray crystallography will provide detailed insights into molecular interactions.

In conclusion,4-CYCLOHEXYL-2-MERCAPTO-6-OXO-1,6-DIHYDROPYRIMIDINE-5-CARBONITRILE represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups offers opportunities for interaction with multiple biological pathways simultaneously—a hallmark of effective drug candidates.